Cas no 552334-85-7 (ACETONITRILE, [[2-(METHYLTHIO)ETHYL]AMINO]-)

ACETONITRILE, [[2-(METHYLTHIO)ETHYL]AMINO]- structure
552334-85-7 structure
Product Name:ACETONITRILE, [[2-(METHYLTHIO)ETHYL]AMINO]-
CAS No:552334-85-7
MF:C5H10N2S
MW:130.211299419403
CID:3345388
PubChem ID:21303220
Update Time:2025-04-21

ACETONITRILE, [[2-(METHYLTHIO)ETHYL]AMINO]- Chemical and Physical Properties

Names and Identifiers

    • ACETONITRILE, [[2-(METHYLTHIO)ETHYL]AMINO]-
    • 552334-85-7
    • AKOS009133455
    • SCHEMBL13332697
    • Acetonitrile, 2-[[2-(methylthio)ethyl]amino]-
    • Inchi: 1S/C5H10N2S/c1-8-5-4-7-3-2-6/h7H,3-5H2,1H3
    • InChI Key: SBWSBGULTPYDLP-UHFFFAOYSA-N
    • SMILES: S(C)CCNCC#N

Computed Properties

  • Exact Mass: 130.05646950Da
  • Monoisotopic Mass: 130.05646950Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 83.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 61.1Ų
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